2,4-Difluoro-benzylzinc bromide

• Molecular Formula: C7H5BrF2Zn
• Molecular Weight: 272.4 g/mol
• IUPAC Name: zinc;2,4-difluoro-1-methanidylbenzene;bromide
• InChI: InChI=1S/C7H5F2.BrH.Zn/c1-5-2-3-6(8)4-7(5)9;;/h2-4H,1H2;1H;/q-1;;+2/p-1
• InChI Key: WPJAHFYOACWPNA-UHFFFAOYSA-M
• Canonical SMILES: [CH2-]C1=C(C=C(C=C1)F)F.[Zn+2].[Br-]

Description

2,4-Difluoro-benzylzinc bromide is an organozinc reagent with the molecular formula C₇H₅BrF₂Zn. It is typically supplied as a 0.5 M solution in tetrahydrofuran (THF) under an argon atmosphere to ensure stability and prevent decomposition . This compound is widely used in cross-coupling reactions, such as Negishi coupling, due to its ability to transfer the 2,4-difluorobenzyl group to electrophilic partners. Its structure features a benzyl group substituted with fluorine atoms at the 2- and 4-positions, which influence its electronic properties and reactivity. Key identifiers include the ChemSpider ID (MFCD01311423) and MDL number (Zinc, bromo[(2,4-difluorophenyl)methyl]) .

Comparison with Similar Compounds

Fluorinated Benzyl Bromides

Fluorinated benzyl bromides are pivotal intermediates in organic synthesis. Below is a comparison of 2,4-difluoro-benzylzinc bromide with related compounds:

Compound Name	Molecular Formula	Molecular Weight	Fluorine Substituents	Key Properties/Applications	Reference
2,4-Difluoro-benzylzinc bromide	C₇H₅BrF₂Zn	~279.3*	2- and 4-positions	Cross-coupling reactions (e.g., Negishi)
2,3-Difluorobenzyl bromide	C₇H₅BrF₂	207.02	2- and 3-positions	Precursor for organometallic reagents
3,4-Difluorobenzyl bromide	C₇H₅BrF₂	207.02	3- and 4-positions	Pharmaceutical intermediates
2-Fluorobenzyl bromide	C₇H₆BrF	189.03	2-position	Synthesis of agrochemicals
4-Fluorobenzyl bromide	C₇H₆BrF	189.03	4-position	Polymer modification

*Calculated based on formula (Zn: 65.38 g/mol; Br: 79.9 g/mol; C₇H₅F₂: 133.1 g/mol).

Key Observations :

• Substituent Position Effects: The electron-withdrawing fluorine atoms in 2,4-difluoro derivatives enhance the stability of the benzylzinc intermediate compared to mono-fluoro analogs. This stabilization facilitates selective coupling in complex syntheses .
• Reactivity Differences : 2,3- and 3,4-difluorobenzyl bromides exhibit distinct reactivity patterns due to steric and electronic variations. For instance, 3,4-difluorobenzyl bromide is more reactive in nucleophilic substitutions than its 2,3-isomer .
• Applications: Mono-fluoro derivatives (e.g., 2-fluorobenzyl bromide) are often used in smaller-scale syntheses, whereas difluoro-zinc reagents are preferred for high-yield cross-couplings .

Comparison with Other Organozinc Reagents

Organozinc reagents vary significantly in stability and application:

Compound Name	Solubility/Concentration	Stability in Air	Typical Use Case
2,4-Difluoro-benzylzinc bromide	0.5 M in THF	Air-sensitive	Negishi coupling
5-Fluoro-2-pyridylzinc bromide	0.5 M in THF	Air-sensitive	Heterocycle functionalization
Benzylzinc bromide	1.0 M in THF	Moderately stable	General alkylation

Critical Insights :

• Solvent Compatibility : Unlike benzylzinc bromide (often in diethyl ether), 2,4-difluoro-benzylzinc bromide is stabilized in THF, which coordinates to zinc and reduces decomposition .
• Substituent Influence: The fluorine atoms in 2,4-difluoro derivatives lower the basicity of the zinc reagent, minimizing side reactions in electron-deficient systems compared to non-fluorinated analogs .